Cas no 2097913-48-7 (1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• CAS No: 2097913-48-7
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 6560035
• PubChem ID: 126853336
• Update Time: 2025-05-24

1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• F6549-6984
• 1-{[1-(1H-indole-2-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione
• 1-[[1-(1H-indole-2-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• 2097913-48-7
• AKOS032461504

• Inchi： 1S/C17H17N3O3/c21-15-5-6-16(22)20(15)10-11-8-19(9-11)17(23)14-7-12-3-1-2-4-13(12)18-14/h1-4,7,11,18H,5-6,8-10H2
• InChI Key： HDZQXNFIULGEMW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CC(CN2C(CCC2=O)=O)C1

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione

Recent Advances in the Study of 1-{1-(1H-Indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS: 2097913-48-7)

The compound 1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS: 2097913-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines an indole moiety with an azetidine ring and a pyrrolidine-2,5-dione scaffold, exhibits promising biological activity, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for 2097913-48-7. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs a multi-step sequence involving indole-2-carboxylic acid activation, azetidine ring formation, and subsequent coupling with pyrrolidine-2,5-dione. This method not only improves the overall yield but also enhances the scalability of production, making it more feasible for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential as a therapeutic agent.

Pharmacological investigations have revealed that 2097913-48-7 exhibits potent inhibitory activity against several kinases and proteases implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound effectively inhibits the activity of interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in the NF-κB signaling pathway. This finding suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, the compound's ability to disrupt PPIs involving the Bcl-2 family of proteins has sparked interest in its application as an anticancer agent, particularly in hematological malignancies.

Structural-activity relationship (SAR) studies have further elucidated the importance of the indole-2-carbonyl and azetidine moieties in the compound's biological activity. Modifications to these regions have been shown to significantly alter its binding affinity and selectivity. For example, replacing the indole ring with a benzofuran moiety reduced its IRAK4 inhibitory activity by 50%, underscoring the critical role of the indole scaffold. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic profiles and reduced off-target effects.

In conclusion, 1-{1-(1H-indole-2-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (2097913-48-7) represents a promising scaffold for the development of novel therapeutics targeting PPIs and enzymatic pathways. Ongoing research is expected to further explore its mechanistic details, optimize its pharmacological properties, and evaluate its efficacy in vivo. The compound's versatility and potent bioactivity make it a valuable candidate for future drug discovery efforts in inflammation, oncology, and beyond.